Cas no 2680879-85-8 (4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid)

• Product Name: 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid
• CAS No: 2680879-85-8
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 5625274
• PubChem ID: 165931626
• Update Time: 2025-06-13

4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680879-85-8
• EN300-28295742
• 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid

• Inchi： 1S/C15H16F3NO4/c16-15(17,18)12(20)19(10-11-4-2-1-3-5-11)14(13(21)22)6-8-23-9-7-14/h1-5H,6-10H2,(H,21,22)
• InChI Key： HEFOPQAGBPPJBQ-UHFFFAOYSA-N
• SMILES： FC(C(N(CC1C=CC=CC=1)C1(C(=O)O)CCOCC1)=O)(F)F

Computed Properties

• Exact Mass: 331.10314248g/mol
• Monoisotopic Mass: 331.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid

Introduction to 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid (CAS No. 2680879-85-8)

4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680879-85-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by a unique oxane ring structure combined with an amide functional group, making it a promising candidate for various biochemical applications. The presence of N-benzyl-2,2,2-trifluoroacetamido moiety introduces specific chemical properties that enhance its utility in drug design and synthesis.

The oxane ring, a six-membered heterocyclic ether, contributes to the compound's stability and flexibility, which are critical factors in medicinal chemistry. The incorporation of the trifluoroacetamide group further modulates the electronic and steric properties of the molecule, potentially influencing its bioactivity and metabolic stability. These structural features make 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoroacetamide moiety in this compound is particularly noteworthy, as it has been shown to increase the lipophilicity and binding efficacy of drug candidates. This property is particularly relevant in the design of protease inhibitors and other enzyme-targeting molecules, where fluorine substitution can significantly improve pharmacokinetic profiles.

Recent studies have highlighted the potential of 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid in the development of novel therapeutic agents. For instance, researchers have explored its utility as a building block for peptidomimetics, which are designed to mimic the bioactivity of natural peptides while avoiding their limitations such as rapid degradation and immunogenicity. The oxane ring's ability to adopt multiple conformations provides a scaffold that can be easily modified to target specific biological pathways.

The N-benzyl group in the molecule also plays a crucial role in its chemical behavior. Benzyl groups are often employed in medicinal chemistry to enhance solubility and improve pharmacokinetic properties. Additionally, they can serve as handles for further functionalization, allowing chemists to tailor the compound's properties for specific applications. This versatility makes 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid a versatile tool in synthetic chemistry.

One of the most exciting applications of this compound is in the field of antiviral drug development. The unique structural features of 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid have been leveraged to design molecules that inhibit viral proteases and polymerases. These enzymes are critical for viral replication and are often targeted by antiviral drugs. By incorporating fluorinated moieties into drug candidates, researchers aim to enhance their resistance to metabolic degradation and improve their efficacy against resistant viral strains.

Another area where this compound has shown promise is in the development of anticancer agents. Fluorinated compounds have been increasingly used in oncology due to their ability to modulate signaling pathways involved in cancer cell proliferation and survival. The oxane ring and trifluoroacetamide group in 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid contribute to its potential as an anticancer therapeutic by enhancing binding affinity to target proteins and improving pharmacokinetic properties.

The synthesis of 4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have enabled chemists to construct this molecule with high efficiency and yield. These advancements are crucial for facilitating further research and development efforts.

In conclusion,4-(N-benzyl-2,2,2-trifluoroacetamido)oxane-4-carboxylic acid (CAS No. 2680879-85-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,it is likely that its importance will only continue to grow.